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Compound of Interest

Compound Name: Lithium bromide trihydrate

Cat. No.: B14439304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the determination of the standard

enthalpy of formation of lithium bromide trihydrate (LiBr·3H₂O). The document details the

necessary thermochemical data, outlines the experimental protocols for obtaining such data,

and illustrates the logical relationships through a thermochemical cycle. All quantitative data is

presented in structured tables for clarity and comparative analysis.

Thermochemical Data
The determination of the standard enthalpy of formation of lithium bromide trihydrate (ΔHf°

[LiBr·3H₂O(s)]) is achieved through the application of Hess's Law, utilizing a thermochemical

cycle that combines the standard enthalpy of formation of the anhydrous salt and liquid water

with the molar enthalpies of solution.

Standard Enthalpies of Formation
The foundational thermodynamic quantities required are the standard enthalpies of formation of

anhydrous lithium bromide and liquid water.
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Compound Formula State
Standard Enthalpy
of Formation (ΔHf°)
(kJ/mol)

Lithium Bromide LiBr solid -351.2

Water H₂O liquid -285.83[1]

Table 1: Standard

Enthalpies of

Formation at 298.15

K.

Molar Enthalpies of Solution
The molar enthalpy of solution (ΔHsoln°) is the enthalpy change when one mole of a substance

dissolves in a large excess of a solvent at constant pressure. Experimental values for

anhydrous lithium bromide and its lower hydrates are crucial for this analysis.

Compound Formula State
Molar Enthalpy of
Solution (ΔHsoln°)
(kJ/mol)

Lithium Bromide LiBr solid -48.83

Lithium Bromide

Monohydrate
LiBr·H₂O solid -23.26

Lithium Bromide

Dihydrate
LiBr·2H₂O solid -9.41

Lithium Bromide

Trihydrate
LiBr·3H₂O solid 4.44 (Estimated)

Table 2: Molar

Enthalpies of Solution

at 298.15 K.
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Note on the Enthalpy of Solution of LiBr·3H₂O: An experimental value for the molar enthalpy of

solution of lithium bromide trihydrate is not readily available in the literature. The value

presented in Table 2 is an estimation based on the linear trend observed in the molar

enthalpies of solution of the anhydrous salt and its monohydrate and dihydrate forms. The

enthalpy of solution increases by approximately 25.57 kJ/mol for the first water of hydration and

13.85 kJ/mol for the second. Assuming a continued, albeit decreasing, endothermic shift with

further hydration, the estimated value is derived for the purpose of this guide. For precise

research, experimental determination of this value is highly recommended.

Experimental Protocols: Determination of Molar
Enthalpy of Solution
The molar enthalpy of solution is determined experimentally using calorimetry. The following

protocol outlines the key steps for such a measurement.

Objective: To measure the heat change upon dissolution of a known mass of a salt (e.g.,

LiBr·3H₂O) in a known mass of water to calculate the molar enthalpy of solution.

Apparatus:

A precision calorimeter (e.g., an isoperibol or adiabatic calorimeter)

Calibrated digital thermometer (resolution of at least 0.01 °C)

Magnetic stirrer and stir bar

Analytical balance (readability to ±0.0001 g)

Volumetric glassware

Data acquisition system

Procedure:

Calorimeter Calibration: The heat capacity of the calorimeter (Ccal) must be determined.

This is typically done by a chemical calibration using a reaction with a well-known enthalpy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b14439304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14439304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


change, such as the dissolution of potassium chloride (KCl) in water, or by electrical

calibration.

Sample Preparation:

A precise mass of the hydrated salt (msalt) is weighed using an analytical balance.

A known mass of deionized water (mwater) is placed into the calorimeter vessel.

Measurement:

The calorimeter is assembled, and the initial temperature of the water (Tinitial) is recorded

once thermal equilibrium is reached.

The weighed salt is added to the water, and the dissolution process is initiated with

continuous stirring.

The temperature of the solution is recorded at regular intervals until a stable final

temperature (Tfinal) is achieved. For exothermic processes, this will be the maximum

temperature reached; for endothermic processes, it will be the minimum.

Data Analysis:

The temperature change (ΔT = Tfinal - Tinitial) is determined.

The heat absorbed or released by the solution (qsoln) is calculated using the formula:

qsoln = (mwater * cwater + Ccal) * ΔT where cwater is the specific heat capacity of water

(4.184 J/g·°C).

The enthalpy of solution (ΔHsoln) per mole of salt is then calculated: ΔHsoln = -qsoln /

nsalt where nsalt is the number of moles of the dissolved salt.

Sources of Error:

Heat loss to the surroundings.

Incomplete dissolution of the salt.
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Hygroscopic nature of the salts leading to inaccuracies in weighing.

Assumption that the specific heat capacity of the solution is the same as that of pure water.

Thermochemical Cycle and Calculation
The standard enthalpy of formation of lithium bromide trihydrate can be calculated using the

following thermochemical cycle, based on Hess's Law.

Li(s) + ½Br₂(l) + 3H₂O(l) LiBr(s) + 3H₂O(l)   ΔH₁ = ΔH_f°[LiBr(s)]

LiBr·3H₂O(s) LiBr(aq) + 3H₂O(aq)   ΔH₃ = ΔH_soln°[LiBr·3H₂O(s)]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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